Cas no 100874-51-9 (2-hexylsulfanylethylbenzene)

• Product Name: 2-hexylsulfanylethylbenzene
• CAS No: 100874-51-9
• MF: C₁₄H₂₂S
• MW: 222.389482975006
• CID: 1129850
• PubChem ID: 58576940
• Update Time: 2025-04-20

2-hexylsulfanylethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-hexylsulfanylethylbenzene
• [2-(HEXYLSULFANYL)ETHYL]BENZENE
• 100874-51-9
• Benzene, [2-(hexylthio)ethyl]-
• DTXSID10729417
• SCHEMBL12040727

• Inchi： 1S/C14H22S/c1-2-3-4-8-12-15-13-11-14-9-6-5-7-10-14/h5-7,9-10H,2-4,8,11-13H2,1H3
• InChI Key： IWGZNXBEPURQCV-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1)CCCCCC

Computed Properties

• Exact Mass: 222.144222g/mol
• Monoisotopic Mass: 222.144222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 222.39g/mol
• XLogP3: 5.2
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives